Cas no 2309800-77-7 (2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one)

2-(Naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one is a structurally complex heterocyclic compound featuring a naphthalene moiety linked to an 8-azabicyclo[3.2.1]octane core via a ketone bridge, with a 1,2,4-triazole substituent at the 3-position. This compound is of interest in medicinal chemistry due to its potential as a pharmacophore, combining the rigid bicyclic framework with the versatile triazole group, which may enhance binding affinity and selectivity in biological targets. Its unique architecture suggests utility in the development of enzyme inhibitors or receptor modulators, particularly in CNS or antimicrobial applications. The compound's synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery.
2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one structure
2309800-77-7 structure
Product Name:2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
CAS No:2309800-77-7
MF:C21H22N4O
MW:346.425584316254
CID:5339340
PubChem ID:131703813
Update Time:2025-10-13

2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-(naphthalen-1-yl)ethan-1-one
    • 2309800-77-7
    • F6549-7581
    • AKOS040702511
    • 2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
    • Inchi: 1S/C21H22N4O/c26-21(10-16-6-3-5-15-4-1-2-7-20(15)16)25-17-8-9-18(25)12-19(11-17)24-14-22-13-23-24/h1-7,13-14,17-19H,8-12H2
    • InChI Key: PCGVDAZANVQPPT-UHFFFAOYSA-N
    • SMILES: O=C(CC1=CC=CC2C=CC=CC1=2)N1C2CC(CC1CC2)N1C=NC=N1

Computed Properties

  • Exact Mass: 346.17936134g/mol
  • Monoisotopic Mass: 346.17936134g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 51Ų

2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6549-7581-2μmol
2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
2309800-77-7
2μmol
$57.0 2023-09-08
Life Chemicals
F6549-7581-5μmol
2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
2309800-77-7
5μmol
$63.0 2023-09-08
Life Chemicals
F6549-7581-10μmol
2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
2309800-77-7
10μmol
$69.0 2023-09-08
Life Chemicals
F6549-7581-20μmol
2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
2309800-77-7
20μmol
$79.0 2023-09-08
Life Chemicals
F6549-7581-1mg
2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
2309800-77-7
1mg
$54.0 2023-09-08
Life Chemicals
F6549-7581-2mg
2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
2309800-77-7
2mg
$59.0 2023-09-08
Life Chemicals
F6549-7581-3mg
2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
2309800-77-7
3mg
$63.0 2023-09-08
Life Chemicals
F6549-7581-4mg
2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
2309800-77-7
4mg
$66.0 2023-09-08
Life Chemicals
F6549-7581-5mg
2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
2309800-77-7
5mg
$69.0 2023-09-08
Life Chemicals
F6549-7581-10mg
2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
2309800-77-7
10mg
$79.0 2023-09-08

Additional information on 2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one

Research Brief on 2-(Naphthalen-1-yl)-1-[3-(1H-1,2,4-Triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one (CAS: 2309800-77-7)

The compound 2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one (CAS: 2309800-77-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and mechanisms of action.

Recent studies have highlighted the compound's role as a potent modulator of specific biological targets, particularly in the context of neurological disorders and infectious diseases. The presence of the 1,2,4-triazole moiety and the azabicyclo[3.2.1]octane scaffold suggests potential interactions with enzymes and receptors involved in key cellular pathways. Preliminary in vitro and in vivo data indicate promising activity, though further validation is required to fully elucidate its therapeutic potential.

One of the most notable advancements in the study of this compound is its application in the development of novel antifungal agents. Researchers have demonstrated its efficacy against a range of fungal pathogens, including Candida and Aspergillus species, by targeting fungal cytochrome P450 enzymes. This mechanism is distinct from existing antifungal drugs, offering a potential solution to the growing issue of drug resistance.

In addition to its antifungal properties, recent investigations have explored its potential as an anti-inflammatory agent. The compound's ability to inhibit pro-inflammatory cytokines and modulate immune responses has been documented in preclinical models. These findings suggest a broader applicability in treating inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one has also been optimized in recent studies, with improved yields and purity. Advances in catalytic methods and green chemistry principles have been applied to streamline the production process, making it more feasible for large-scale manufacturing and further clinical development.

Despite these promising developments, challenges remain in the compound's pharmacokinetic profile, including bioavailability and metabolic stability. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one represents a compelling candidate for further investigation in multiple therapeutic areas. Its dual functionality as an antifungal and anti-inflammatory agent, coupled with recent advancements in synthesis, positions it as a valuable asset in the pursuit of novel treatments for unmet medical needs.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent